6-Bromo-3-(ethoxycarbonyl)-2-methylbenzo[b]furan-5-yl 4-methoxybenzoate

• IUPAC Name: ethyl 6-bromo-5-(4-methoxybenzoyl)oxy-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H17BrO6/c1-4-25-20(23)18-11(2)26-16-10-15(21)17(9-14(16)18)27-19(22)12-5-7-13(24-3)8-6-12/h5-10H,4H2,1-3H3
• InChI Key: PPVWEWOLFGUFCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=CC(=C(C=C21)OC(=O)C3=CC=C(C=C3)OC)Br)C
• Molecular Formula: C20H17BrO6
• Molecular Weight: 433.2 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 6-Bromo-3-(ethoxycarbonyl)-2-methylbenzo[b]furan-5-yl 4-methoxybenzoate often involves multi-step organic reactions. For example, reactions involving methoxybenzo[b]furan-3(2H)-one and benzo[b]thiophen-3(2H)-one with 2-aryl-1,1-dicyanoethylenes have been utilized for generating substituted dibenzo[b,d]furans, indicating a methodological approach to synthesizing complex furan derivatives (Shestopalov & Naumov, 2003).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through various analytical techniques, including X-ray crystallography. For instance, the structure of julimycin B-II, a compound with a similar benzo[b]furan core, was determined, highlighting the importance of structural analysis in understanding the chemical behavior of these molecules (Nakai, Shiro, & Koyama, 1969).

Chemical Reactions and Properties

Bromination and nitration reactions of substituted benzofurans have been studied, revealing insights into the reactivity and functional group tolerance of these systems. Such studies demonstrate the feasibility of selectively introducing functional groups into the benzo[b]furan scaffold (Grinev et al., 1971).

Scientific Research Applications

Health Effects of Brominated Compounds

Brominated compounds, including polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs), share similar toxicity profiles with their chlorinated homologs, polychlorinated dibenzo-p-dioxins (PCDDs), and dibenzofurans (PCDFs). The health effects of PBDDs and PBDFs have been a subject of research due to the rapid increase in the use of brominated flame retardants, raising environmental concerns. Limited exposure data pose a significant gap in assessing the potential risk of these chemicals to human health and the environment [Birnbaum, Staskal, & Diliberto, 2003], [Mennear & Lee, 1994].

Environmental and Industrial Applications of Furan Derivatives

Furan derivatives, such as 5-hydroxymethylfurfural (HMF) and its derivatives, are recognized for their versatility as platform chemicals derived from plant biomass. These compounds are seen as potential alternatives to non-renewable hydrocarbon sources in the chemical industry. Recent advances in the synthesis of HMF from plant feedstocks highlight its application in producing various monomers, polymers, fuels, and chemicals, suggesting a similar potential for related furan compounds like "6-Bromo-3-(ethoxycarbonyl)-2-methylbenzo[b]furan-5-yl 4-methoxybenzoate" [Chernyshev, Kravchenko, & Ananikov, 2017].